![molecular formula C19H21N5OS B4956492 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide](/img/structure/B4956492.png)
2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide
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Overview
Description
2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a tetrazole derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects through the inhibition of cyclooxygenase-2 (COX-2) and the modulation of the prostaglandin pathway. Additionally, it has been shown to inhibit the activity of vascular endothelial growth factor (VEGF), which plays a critical role in angiogenesis and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to have a vasodilatory effect, which may contribute to its potential use in the treatment of cardiovascular diseases. Additionally, this compound has been shown to inhibit angiogenesis and tumor growth, suggesting its potential use in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide in lab experiments is its potential therapeutic applications, which may lead to the development of new drugs for the treatment of various diseases. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its development as a therapeutic agent.
Future Directions
Further research is needed to fully understand the mechanism of action of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide and its potential therapeutic applications. One future direction is the investigation of its use in the treatment of cancer, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has been synthesized through various methods, including the reaction of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetic acid with 2-ethyl-6-methylaniline in the presence of a coupling agent. Another method involves the reaction of 2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetic acid with 2-ethyl-6-methylaniline in the presence of a dehydrating agent. These methods have been optimized to obtain high yields and purity of the compound.
Scientific Research Applications
2-[(1-benzyl-1H-tetrazol-5-yl)thio]-N-(2-ethyl-6-methylphenyl)acetamide has been studied for its potential therapeutic applications, including its anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and heart failure. Additionally, this compound has been investigated for its potential use in the treatment of cancer, due to its ability to inhibit angiogenesis and tumor growth.
Properties
IUPAC Name |
2-(1-benzyltetrazol-5-yl)sulfanyl-N-(2-ethyl-6-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5OS/c1-3-16-11-7-8-14(2)18(16)20-17(25)13-26-19-21-22-23-24(19)12-15-9-5-4-6-10-15/h4-11H,3,12-13H2,1-2H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSGROLOXAPYNLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NC(=O)CSC2=NN=NN2CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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